2-[(p-nitrophenyl)azo]acetoacetanilide
2-[(p-nitrophenyl)azo]acetoacetanilide
Brand Name:
Vulcanchem
CAS No.:
1657-16-5
VCID:
VC0156538
InChI:
InChI=1S/C16H14N4O4/c1-11(21)15(16(22)17-12-5-3-2-4-6-12)19-18-13-7-9-14(10-8-13)20(23)24/h2-10,15H,1H3,(H,17,22)
SMILES:
CC(=O)C(C(=O)NC1=CC=CC=C1)N=NC2=CC=C(C=C2)[N+](=O)[O-]
Molecular Formula:
C16H14N4O4
Molecular Weight:
326.31 g/mol
2-[(p-nitrophenyl)azo]acetoacetanilide
CAS No.: 1657-16-5
Main Products
VCID: VC0156538
Molecular Formula: C16H14N4O4
Molecular Weight: 326.31 g/mol
![2-[(p-nitrophenyl)azo]acetoacetanilide - 1657-16-5](/images/no_structure.jpg)
| CAS No. | 1657-16-5 |
|---|---|
| Product Name | 2-[(p-nitrophenyl)azo]acetoacetanilide |
| Molecular Formula | C16H14N4O4 |
| Molecular Weight | 326.31 g/mol |
| IUPAC Name | 2-[(4-nitrophenyl)diazenyl]-3-oxo-N-phenylbutanamide |
| Standard InChI | InChI=1S/C16H14N4O4/c1-11(21)15(16(22)17-12-5-3-2-4-6-12)19-18-13-7-9-14(10-8-13)20(23)24/h2-10,15H,1H3,(H,17,22) |
| Standard InChIKey | WTRHKEHRZMLLDH-UHFFFAOYSA-N |
| SMILES | CC(=O)C(C(=O)NC1=CC=CC=C1)N=NC2=CC=C(C=C2)[N+](=O)[O-] |
| Canonical SMILES | CC(=O)C(C(=O)NC1=CC=CC=C1)N=NC2=CC=C(C=C2)[N+](=O)[O-] |
| PubChem Compound | 74258 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume